6-ethyl-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)pyrimidin-4(3H)-one

• IUPAC Name: 4-ethyl-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C18H22N4O2S/c1-2-14-12-16(23)20-18(19-14)25-13-17(24)22-10-8-21(9-11-22)15-6-4-3-5-7-15/h3-7,12H,2,8-11,13H2,1H3,(H,19,20,23)
• InChI Key: AFEDGBZGGAMFGG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)SCC(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C18H22N4O2S
• Molecular Weight: 358.5 g/mol

Description

6-ethyl-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)pyrimidin-4(3H)-one is a chemical compound that belongs to the class of pyrimidines. It has been extensively studied for its potential use in scientific research.

Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

Antimicrobial Agents

Novel pyrimidine derivatives have been synthesized and evaluated for their antimicrobial activity. These compounds have shown promising results against a range of bacterial and fungal strains, indicating their potential as antibacterial and antifungal agents (Azab, Youssef, & El‐Bordany, 2013).

Anti-inflammatory Drugs

Compounds structurally related to pyrimidin-4(3H)-one have been explored for their anti-inflammatory properties. A study on pyrazolo[1,5-a]pyrimidin-7-ones revealed nonsteroidal anti-inflammatory drugs (NSAIDs) with no ulcerogenic activity, highlighting their therapeutic potential in managing inflammation without the common side effects of traditional NSAIDs (Auzzi et al., 1983).

Anticancer Applications

Anticancer Activity

Research on pyrazolopyrimidin-4-one derivatives has demonstrated significant anticancer activity. These compounds have been tested against various cancer cell lines, including breast adenocarcinoma cells, showing potent inhibitory effects on cell proliferation. This indicates their potential utility in developing new anticancer therapies (Abdellatif et al., 2014).

Enzyme Inhibition

Enzyme Inhibitory Properties

The synthesis and evaluation of pyrimidine derivatives have also been targeted towards enzyme inhibition. These compounds have been found to inhibit various enzymes, including lipoxygenase and phosphodiesterase, which are implicated in the pathogenesis of several diseases. This suggests their potential application in treating conditions associated with these enzymes (Asghari et al., 2016).